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Compound of Interest

Compound Name: Chloromethyl phenyl sulfide

Cat. No.: B1585606 Get Quote

An In-depth Technical Guide to Chloromethyl Phenyl Sulfide (CAS 7205-91-6): Properties,

Synthesis, and Applications in Modern Drug Discovery

Introduction
Chloromethyl phenyl sulfide, identified by CAS number 7205-91-6, is a versatile bifunctional

reagent that has carved a significant niche in synthetic organic chemistry.[1] Its unique

structure, featuring a reactive chloromethyl group attached to a phenylthio moiety, makes it an

invaluable tool for the introduction of the phenylthiomethyl group (PhSCH₂-) into a wide array of

organic molecules. This guide, intended for researchers, medicinal chemists, and drug

development professionals, provides a comprehensive overview of its chemical properties,

synthesis, reactivity, and critical applications, with a focus on its role in the synthesis of

complex molecules relevant to the pharmaceutical industry.

Physicochemical and Spectroscopic Profile
Understanding the fundamental properties of a reagent is paramount for its effective and safe

use in the laboratory. Chloromethyl phenyl sulfide is a clear, colorless to pale yellow liquid

characterized by a strong, unpleasant stench.[1][2] Its physical and chemical properties are

summarized in the table below.

Table 1: Physicochemical Properties of Chloromethyl Phenyl Sulfide
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Property Value Source(s)

CAS Number 7205-91-6 [1]

Molecular Formula C₇H₇ClS [1]

Molecular Weight 158.65 g/mol [1]

Appearance
Clear colorless to pale yellow

liquid
[1]

Boiling Point 66 °C at 0.2 mmHg [3]

Density 1.184 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.594 [3]

Flash Point 101 °C (213.8 °F) - closed cup [4]

Storage Temperature 2-8°C (Refrigerator) [3]

Synonyms
(Phenylthio)methyl chloride, α-

Chlorothioanisole
[1]

Spectroscopic data, including ¹H NMR, Mass Spectrometry, and IR spectra, are readily

available through public databases like PubChem and from commercial suppliers, which are

essential for confirming the identity and purity of the material.[5]

Caption: Chemical Structure of Chloromethyl Phenyl Sulfide.

Synthesis and Purification
While chloromethyl phenyl sulfide is commercially available, laboratory-scale synthesis may

be required.[6] The most common methods start from either thiophenol or its methylated

derivative, thioanisole.

From Thiophenol: A prevalent method involves the reaction of thiophenol with an appropriate

C1 electrophile like bromochloromethane.[7]

From Thioanisole: An alternative route is the chlorination of thioanisole using a chlorinating

agent such as sulfuryl chloride (SO₂Cl₂).[7] This reaction must be carefully controlled to
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prevent over-chlorination of the aromatic ring.

Protocol: Purification by Vacuum Distillation
Crude chloromethyl phenyl sulfide often contains starting materials or byproducts.

Purification is crucial for achieving high yields and reproducibility in subsequent reactions.

Rationale: The high boiling point and potential for decomposition at atmospheric pressure

necessitate purification by fractional vacuum distillation. This technique allows the compound to

boil at a much lower temperature, preserving its integrity.

Step-by-Step Methodology:

Setup: Assemble a fractional distillation apparatus suitable for vacuum operation. Ensure all

glassware is dry.

Crude Material: Place the crude chloromethyl phenyl sulfide into the distillation flask with a

magnetic stir bar.

Drying (Optional but Recommended): To remove residual water, the crude material can be

dissolved in a non-polar solvent like dichloromethane (CH₂Cl₂), dried over an anhydrous

drying agent (e.g., CaCl₂), filtered, and the solvent carefully removed by rotary evaporation.

[2][7]

Vacuum Application: Gradually apply vacuum to the system, typically in the range of 0.2-0.3

mmHg.[6]

Heating: Gently heat the distillation flask using an oil bath.

Fraction Collection:

Collect and discard any initial low-boiling fractions, which may contain residual solvent or

starting materials.

Collect the main fraction of pure chloromethyl phenyl sulfide at the reported boiling

point of approximately 66 °C at 0.2 mmHg.[3]
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Storage: The freshly distilled product should be stored in a sealed container under an inert

atmosphere (e.g., nitrogen or argon) and refrigerated at 2-8°C to prevent decomposition.[3]

[7]

Reactivity and Key Applications in Drug
Development
The synthetic utility of chloromethyl phenyl sulfide stems from its ability to act as an

electrophile in nucleophilic substitution reactions. The phenylthio group plays a crucial dual

role: it activates the adjacent methylene group towards substitution and provides a handle for

subsequent chemical transformations.

Thiomethylation of Enolates: Synthesis of α-Methylene
Lactones and Esters
A primary application of this reagent is in the high-yield thiomethylation of O-silylated lactone

and ester enolates.[1][3] This reaction is a cornerstone for the synthesis of α-methylene-γ-

butyrolactones, a structural motif present in a vast number of biologically active natural

products and pharmaceutical compounds with anticancer and anti-inflammatory properties.

Mechanism: The reaction proceeds via an Sɴ2 pathway where the enolate attacks the

electrophilic methylene carbon of chloromethyl phenyl sulfide, displacing the chloride ion.

The resulting α-phenylthiomethyl intermediate is then subjected to oxidation (e.g., with m-CPBA

or H₂O₂) to form a sulfoxide, which undergoes thermal syn-elimination to generate the desired

α,β-unsaturated system.

Thiomethylation Workflow

Silyl Enol Ether
(Lactone or Ester)

α-Phenylthiomethyl Intermediate

Chloromethyl Phenyl Sulfide
(PhSCH₂Cl)

Oxidation
(e.g., m-CPBA) Sulfoxide Intermediate Syn-Elimination

(Heat)
α-Methylene Lactone/Ester

(Final Product)
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Click to download full resolution via product page

Caption: Workflow for α-Methylene Lactone/Ester Synthesis.

Protecting Group Chemistry
The methylthiomethyl (MTM) group, introduced using reagents like chloromethyl methyl sulfide,

serves as a common protecting group for alcohols.[8] While chloromethyl phenyl sulfide is

not the canonical reagent for this purpose, its structural similarity and reactivity profile place it

within the broader class of thioether-based protecting group reagents. The resulting

phenylthiomethyl (PTM) ether can be cleaved under specific oxidative or reductive conditions.

Oxidation to Sulfoxides and Sulfones
The sulfur atom in chloromethyl phenyl sulfide can be readily oxidized to the corresponding

sulfoxide and sulfone.[2][9] These oxidized derivatives, such as chloromethyl phenyl sulfoxide

and chloromethyl phenyl sulfone, are themselves valuable synthetic intermediates with altered

reactivity.[10][11] For instance, the strong electron-withdrawing nature of the sulfone group

significantly modifies the reactivity of the adjacent chloromethyl group, making it inert to many

nucleophilic displacements where the sulfide would be highly reactive.[10]

Safety, Handling, and Storage
As a Senior Application Scientist, it is imperative to emphasize a culture of safety.

Chloromethyl phenyl sulfide requires careful handling due to its hazardous properties.

Hazard Profile:

Causes skin and serious eye irritation.[2][5][12]

Possesses a powerful and unpleasant stench.[1][4]

Combustible liquid.

Handling Protocol:

Ventilation: Always handle chloromethyl phenyl sulfide in a well-ventilated chemical fume

hood to avoid inhalation of its potent vapors.[7][13]
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Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[12]

Dispensing: Use syringes or cannulas for transferring the liquid to minimize exposure to air

and prevent release of the stench.

Spill Management: In case of a spill, absorb with an inert material (e.g., vermiculite, sand)

and place in a sealed container for proper chemical waste disposal.

Storage:

Store in a tightly sealed container in a refrigerator at 2-8°C.[2]

It is advisable to use freshly prepared or distilled material for reactions to ensure high

reactivity and avoid side products from potential decomposition.[7]

Conclusion
Chloromethyl phenyl sulfide (CAS 7205-91-6) is a powerful and enabling reagent in organic

synthesis, particularly for applications relevant to drug discovery and development. Its primary

role as a thiomethylating agent provides a reliable pathway to α-methylene lactones and esters,

which are key pharmacophores in many therapeutic agents. A thorough understanding of its

properties, reactivity, and handling requirements allows researchers to leverage its synthetic

potential safely and effectively, accelerating the development of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 7205-91-6,CHLOROMETHYL PHENYL SULFIDE | lookchem [lookchem.com]

2. CHLOROMETHYL PHENYL SULFIDE | 7205-91-6 [amp.chemicalbook.com]

3. クロロメチルフェニルスルフィド 97% | Sigma-Aldrich [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.chemicalbook.com/msds/chloromethyl-phenyl-sulfide.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5755381.htm?N=Europe
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5755381.htm
https://www.benchchem.com/product/b1585606?utm_src=pdf-body
https://www.benchchem.com/product/b1585606?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno7205-91-6.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5755381.htm?N=Europe
https://www.sigmaaldrich.com/JP/ja/product/aldrich/216631
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 7205-91-6(Chloromethyl phenyl sulfide) | Kuujia.com [kuujia.com]

5. Chloromethyl phenyl sulphide | C7H7ClS | CID 81623 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Organic Syntheses Procedure [orgsyn.org]

7. CHLOROMETHYL PHENYL SULFIDE | 7205-91-6 [chemicalbook.com]

8. CHLOROMETHYL METHYL SULFIDE | 2373-51-5 [chemicalbook.com]

9. fishersci.com [fishersci.com]

10. pubs.acs.org [pubs.acs.org]

11. CHLOROMETHYL PHENYL SULFONE(7205-98-3) 1H NMR spectrum
[chemicalbook.com]

12. chemicalbook.com [chemicalbook.com]

13. fishersci.com [fishersci.com]

To cite this document: BenchChem. [chloromethyl phenyl sulfide CAS number 7205-91-6].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585606#chloromethyl-phenyl-sulfide-cas-number-
7205-91-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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